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Compound of Interest

Compound Name: 1-Methylpyrrolidine

Cat. No.: B122478

An In-depth Technical Guide to 1-Methylpyrrolidine: Safety, Handling, and Storage

Overview

1-Methylpyrrolidine (CAS No. 120-94-5), also known as N-Methylpyrrolidine, is a heterocyclic
organic compound widely used as an intermediate in chemical manufacturing, particularly in
the pharmaceutical and agrochemical industries.[1][2] It serves as a building block for
advanced small-molecule drugs, a catalyst, and a solvent in various chemical processes.[1][2]
[3] This document provides a comprehensive technical guide on its safety, handling, and
storage, intended for researchers, scientists, and drug development professionals. The
compound is a colorless to light yellow, volatile liquid with a characteristic amine-like odor. It is
highly flammable, corrosive, and possesses acute toxicity, necessitating stringent safety
protocols.

Hazard Identification and GHS Classification

1-Methylpyrrolidine is classified as a hazardous chemical under the Globally Harmonized
System (GHS). It is a highly flammable liquid and vapor that is toxic if swallowed, causes
severe skin burns and eye damage, and is harmful if inhaled. It is also recognized as being
toxic to aquatic life with long-lasting effects.

Table 1: GHS Hazard Classification for 1-Methylpyrrolidine
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Hazard Class Category Hazard Statement

H225: Highly flammable

Flammable Liquids Category 2 L.
liquid and vapor
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1A

burns and eye damage

H318: Causes serious eye

Serious Eye Damage/Irritation Category 1
damage

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

| Hazardous to the Aquatic Environment, Long-term | Chronic 2 | H411: Toxic to aquatic life with

long lasting effects |

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-methylpyrrolidine is crucial for its
safe handling and storage. It is a volatile liquid, and its vapors are heavier than air, which can
travel to an ignition source and flash back.

Table 2: Physical and Chemical Properties of 1-Methylpyrrolidine
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Property Value Source

Molecular Formula CsHiiN

Molecular Weight 85.15 g/mol

Appearance Colorless to light yellow liquid

Odor Amine-like, fishy

Boiling Point 76-80.5 °C

Melting Point -90 °C

Flash Point -21°Cto-18°C (-5.8 °Ft0-0.4
°F)

Autoignition Temperature 170 °C (338 °F)

Density 0.800 - 0.819 g/mL at 20 °C

Vapor Pressure 100 hPa (100 mmHg) at 20 °C

Vapor Density 2.9 (Air=1.0)

Water Solubility Fully miscible (213 g/L)

log Pow (Octanol/Water 11at23°C

Partition Coefficient)

| pH | 11.3 - 12.3 (1 - 10.2 g/L in H20) | |

Toxicological Data

Exposure to 1-methylpyrrolidine can cause significant health effects. It is corrosive and can
cause poorly healing wounds upon skin contact. Ingestion may lead to severe swelling and
damage to the delicate tissues of the gastrointestinal tract, with a danger of perforation.

Table 3: Acute Toxicity Data for 1-Methylpyrrolidine
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Route Species Value Source
Oral LD50 Rat approx. 280 mgl/kg

Dermal LD50 Rabbit > 200 mg/kg

Inhalation LC50 Rat >4.5-<10.1 mg/L air

| Toxicity to Fish (LC50) | Zebra fish (Danio rerio) | 46.4 - 100 mg/L | |

Safe Handling Procedures

Due to its hazardous nature, strict protocols must be followed when handling 1-
methylpyrrolidine.

o Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood, to
avoid inhalation of vapors. Use explosion-proof ventilation equipment.

« Ignition Sources: Keep the substance away from open flames, hot surfaces, sparks, and
other sources of ignition. Smoking is strictly prohibited in handling areas.

 Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment during material transfer. Use only non-sparking tools.

e Personal Contact: Avoid contact with eyes, skin, and clothing. Do not breathe vapors or
mists.

o Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
work area. Immediately remove and wash contaminated clothing before reuse.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on
the concentration and amount of the dangerous substance at the specific workplace.

o Eye/Face Protection: Wear chemical safety goggles and a face shield. Eyewash stations
should be readily available.
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» Skin Protection: Wear appropriate protective gloves (e.g., chemically resistant) and flame-
retardant antistatic protective clothing to prevent skin exposure. Gloves must be inspected
prior to use.

» Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved
respirator with an appropriate filter type (e.g., Filter type ABEK). Respirator use must comply
with OSHA 29 CFR 1910.134.

Caption: PPE selection workflow for handling 1-methylpyrrolidine.

Storage Requirements

Proper storage is critical to maintain chemical stability and prevent hazardous situations.
e Location: Store in a cool, dry, well-ventilated area designated as a "flammables area".
o Containers: Keep containers tightly closed when not in use.

o Conditions: Store locked up and away from sources of ignition. The recommended storage
temperature is typically below +30°C.

e Incompatible Materials: Store away from incompatible substances such as strong oxidizing
agents and strong acids.

Fire and Explosion Hazards

1-Methylpyrrolidine is a highly flammable liquid with a low flash point, posing a significant fire
risk. Vapors can form explosive mixtures with air and may travel along the ground to a distant
ignition source. Containers may explode when heated.

» Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, chemical foam, or
alcohol-resistant foam. A water spray may be used to cool fire-exposed containers but may
be ineffective at extinguishing the fire.

e Unsuitable Extinguishing Media: Do not use straight streams of water.

» Firefighting Procedures: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) in pressure-demand mode. Stay in the danger area only with
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self-contained breathing apparatus.

e Hazardous Combustion Products: Fire may produce irritating, corrosive, and/or toxic gases,
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

Accidental Release Measures

In the event of a spill, immediate and appropriate action is required to prevent harm to
personnel and the environment.

» Personal Precautions: Evacuate the danger area. Do not breathe vapors and avoid
substance contact. Remove all sources of ignition. Ensure adequate ventilation.

e Environmental Precautions: Do not let the product enter drains, as there is a risk of
explosion. Prevent it from contaminating surface water or groundwater systems.

» Containment and Cleanup: Cover drains. Absorb the spill with an inert, non-combustible
material (e.g., dry sand, earth, vermiculite, or Chemizorb®) and place it into a suitable
chemical waste container for disposal. Use spark-proof tools for cleanup.
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Spill of 1-Methylpyrrolidine
Detected

Evacuate non-essential personnel
and ensure area is upwind
of the spill

Don appropriate PPE:
- Full protective clothing

- Respirator
- Goggles & Face Shield

Remove all sources
of ignition (sparks, flames,
heat)

Ensure adequate
(explosion-proof) ventilation

Contain spill:
- Cover drains

- Use inert absorbent material
(sand, earth)

Clean up:
- Use non-sparking tools
- Collect absorbent material into
a sealed waste container

Decontaminate the area
and dispose of waste
according to regulations

Report the incident

Click to download full resolution via product page

Caption: Emergency response workflow for a 1-methylpyrrolidine spill.

First Aid Measures
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Immediate medical attention is required for all routes of exposure.

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. If breathing is difficult, give oxygen. Immediately call a
POISON CENTER or doctor.

« Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower for at least 15 minutes. Get medical aid immediately.

+ Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON
CENTER or doctor.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth. If the victim is conscious and alert, give 2-
4 cupfuls of milk or water. Immediately call a POISON CENTER or doctor.

Exposure to
1-Methylpyrrolidine Occurs

What is the route of exposure?

Inhalation Ingestion

Inhalation Skin/Hair Contact Eye Contact Ingestion

l l

1. Immediately remove all 1. Rinse cautiously with water
contaminated clothing. for at least 15 mins.
2. Rinse with water/shower 2. Remove contact lenses if easy.
for at least 15 mins. 3. Continue rinsing.

l

1. Do NOT induce vomiting.

1. Move to fresh air.

2. Keep comfortable. 2. Rinse mouth.

3. Give water/milk if conscious.

3. Give artificial respiration
if not breathing.

IMMEDIATELY
Call a POISON CENTER
or Doctor

Click to download full resolution via product page

Caption: First aid procedures for exposure to 1-methylpyrrolidine.

Experimental Protocols
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The safety data for 1-methylpyrrolidine is derived from standardized tests, often following
methodologies set by the Organisation for Economic Co-operation and Development (OECD).

e OECD Test Guideline 435 (In Vitro Membrane Barrier Test Method for Skin Corrosion): This
guideline, referenced for determining the corrosive properties of 1-methylpyrrolidine, is an

in vitro method that does not use live animals.

o Methodology: The test substance is applied topically to a three-dimensional human skin
model, which consists of normal, human-derived epidermal keratinocytes cultured to form
a multi-layered, organized tissue. Corrosive substances are identified by their ability to
cause cell death in the tissue. The viability of the cells after exposure is measured,
typically by the reduction of a vital dye like MTT. A substance is identified as corrosive if
the cell viability falls below a specific threshold after a defined exposure time.

o OECD Test Guideline 117 (Partition Coefficient (n-octanol/water), HPLC Method): This
method was used to determine the bioaccumulation potential of 1-methylpyrrolidine.

o Methodology: This method uses high-performance liquid chromatography (HPLC) to
estimate the n-octanol/water partition coefficient (Pow). The principle is that there is a
relationship between the retention time of a substance on a reversed-phase HPLC column
and its Pow. The substance is injected into the HPLC system, and its retention time is
measured. This retention time is then compared to the retention times of a series of
standard substances with known Pow values, run under the same conditions. A calibration
curve of log Pow versus retention time for the standards allows the log Pow of the test
substance to be determined.

Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.

o Chemical Waste: Collect and dispose of 1-methylpyrrolidine and contaminated materials in
approved waste disposal plants. Unreacted organic reagents should be collected in
appropriate containers (e.g., Container A for relatively unreactive organics, Container B for

halogenated ones).
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o Containers: Empty containers may retain product residue (liquid and/or vapor) and can be
dangerous. Do not pressurize, cut, weld, or expose empty containers to heat, sparks, or
open flames.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Methylpyrrolidine safety, handling, and storage
precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122478#1-methylpyrrolidine-safety-handling-and-
storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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